Cas no 15088-30-9 (Piperidine,1,1'-(1,4-phenylenedicarbonyl)bis-)

Piperidine,1,1'-(1,4-phenylenedicarbonyl)bis- structure
15088-30-9 structure
Product Name:Piperidine,1,1'-(1,4-phenylenedicarbonyl)bis-
CAS No:15088-30-9
MF:C18H24N2O2
MW:300.395364761353
CID:197514
PubChem ID:139883
Update Time:2025-04-19

Piperidine,1,1'-(1,4-phenylenedicarbonyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-(1,4-phenylenedicarbonyl)bis-
    • [4-(piperidine-1-carbonyl)phenyl]-piperidin-1-ylmethanone
    • 1,1'-Terephthaloylbispiperidine
    • Piperidine, 1,1'-terephthaloyldi-
    • Terephthalic acid, dipiperidide
    • [4-(Piperidine-1-carbonyl)-phenyl]-piperidin-1-yl-methanone
    • SCHEMBL7132525
    • 1-[4-(1-Piperidinylcarbonyl)benzoyl]piperidine #
    • Piperidine, 1,1'-(1,4-phenylenedicarbonyl)bis-
    • PIPERIDINO[4-(PIPERIDINOCARBONYL)PHENYL]METHANONE
    • Oprea1_469707
    • CHEMBL4946406
    • DTXSID40164635
    • AKOS003409196
    • 15088-30-9
    • HMS1534B05
    • BRD-K47901417-001-01-4
    • EU-0050885
    • NCGC00175545-01
    • ZHHMFDCUOHNPTM-UHFFFAOYSA-N
    • TimTec1_000027
    • Inchi: 1S/C18H24N2O2/c21-17(19-11-3-1-4-12-19)15-7-9-16(10-8-15)18(22)20-13-5-2-6-14-20/h7-10H,1-6,11-14H2
    • InChI Key: ZHHMFDCUOHNPTM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(N1CCCCC1)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 300.18392
  • Monoisotopic Mass: 300.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

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